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IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides procedural guidance for the safe disposal of Statolon in a laboratory
environment. Statolon is a biologically active polyanionic polysaccharide derived from the
fungus Penicillium stoloniferum.[1][2] Due to its biological origins and potential antiviral
properties, proper handling and disposal are crucial to ensure laboratory safety and
environmental protection. As a specific Safety Data Sheet (SDS) for Statolon is not readily
available, these procedures are based on general best practices for the disposal of biologically
active materials and non-hazardous chemical waste.

Core Principles of Statolon Disposal:

« Inactivation: The primary step before disposal is to inactivate the biological activity of
Statolon.

e Segregation: Statolon waste should be segregated from other waste streams at the point of
generation.
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o Compliance: All disposal procedures must comply with local, state, and federal regulations,

as well as institutional policies for biological and chemical waste management.

Quantitative Data for Statolon Disposal

Due to the lack of a specific Safety Data Sheet for Statolon, quantitative data regarding

disposal is limited. The following table summarizes key parameters for the recommended

inactivation method.

Parameter

Guideline

Citation(s)

Inactivation Method

Steam Autoclaving

[31141[5]

Autoclave Temperature

121°C (250°F)

[11(31[4]

Autoclave Pressure

15 psi

[3](5]

Minimum Autoclave Time

30 minutes. Note: Cycle time
may need to be extended for
large loads to ensure complete

penetration of steam and heat.

[1]14]

[1]14]

Post-Inactivation Waste

Classification

To be determined based on the
nature of the solvent and any
other mixed chemicals. If
dissolved in water and not
mixed with hazardous
chemicals, it may be
considered non-hazardous
waste after inactivation. Always
consult your institution's
Environmental Health and
Safety (EHS) office.

Experimental Protocols: Inactivation of Statolon

Waste
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The recommended method for inactivating Statolon is steam autoclaving. This method is
widely used for the sterilization of biological waste.[3][4][5]

Protocol for Steam Autoclaving of Statolon Waste:

e Preparation of Solid Waste:

[¢]

Place solid Statolon waste (e.g., contaminated labware, gloves, paper towels) into a
designated, autoclavable biohazard bag.

o Do not overfill the bag to allow for proper steam penetration.[4]

o Add a small amount of water to the bag to facilitate steam generation.[3]

o Loosely close the bag to allow steam to enter.[3]

o Place the bag in a secondary, leak-proof, and autoclavable container (such as a
polypropylene or stainless steel tray).[3][4]

e Preparation of Liquid Waste:

[¢]

Collect liquid Statolon waste (e.g., solutions) in an autoclavable container (e.g.,
borosilicate glass flask).

[¢]

Do not fill the container to more than 75% of its capacity to prevent overflow.

[¢]

Loosen the cap of the container to prevent pressure buildup.

[e]

Place the container in a secondary, leak-proof, and autoclavable tray.

e Autoclave Cycle:

o Place the prepared waste in the autoclave.

o Run the autoclave on a standard gravity or pre-vacuum cycle at 121°C and 15 psi for a
minimum of 30 minutes.[1][3][4][5] The duration may need to be increased for larger
volumes or denser waste loads to ensure the entire load reaches the target temperature
for the required time.[1][4]
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o Use autoclave indicator tape or a biological indicator to verify that the proper sterilization
conditions have been met.[1][3]

o Post-Autoclave Handling:
o Allow the autoclave to cool down completely before opening the door.

o Wear appropriate personal protective equipment (PPE), including heat-resistant gloves, a
lab coat, and eye protection, when removing the waste.[3]

o Once cooled, the autoclaved waste can be disposed of according to institutional guidelines
for non-hazardous solid or liquid waste, provided it is not mixed with any hazardous
chemicals.

Mandatory Visualizations

Statolon Disposal Workflow
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Statolon Waste Generated

Is Statolon waste mixed with
hazardous chemicals?

Inactivate via Steam Autoclaving
(121°C, 15 psi, min. 30 mins)

Consult Institutional EHS for
Specific Chemical Waste Disposal

Is the inactivated waste
liquid or solid?

Solid Liquid

Dispose as regular solid waste

Dispose down the drain with copious
amounts of water (check local regulations)

(as per institutional policy)

End of Disposal Process

Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of Statolon waste.

Logical Relationship for Statolon Disposal Considerations

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1172468/docs?utm_src=pdf-body-img#statolon-proper-disposal-procedures-for-laboratory-settings
https://www.benchchem.com/product/b1172468/docs?utm_src=pdf-body#statolon-proper-disposal-procedures-for-laboratory-settings
https://www.benchchem.com/product/b1172468/docs?utm_src=pdf-body#statolon-proper-disposal-procedures-for-laboratory-settings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Solid Waste Stream

Steam Autoclaving
(Recommended Method)

Final Disposal
(Post-Inactivation)

Inactivation
(Primary Concern)

Statolon
(Biologically Active Polysaccharide) |

Click to download full resolution via product page

Caption: Key considerations for the safe disposal of Statolon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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